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Compound of Interest

Compound Name: 3,5-Di-tert-butylcatechol

Cat. No.: B085793

This guide provides comprehensive safety and logistical information for the handling and
disposal of 3,5-Di-tert-butylcatechol, a compound commonly used in research and

development. Adherence to these protocols is critical for ensuring a safe laboratory
environment.

Chemical Identifier:

Name: 3,5-Di-tert-butylcatechol
CAS Number: 1020-31-1[1]
Molecular Formula: C14H2202[2]

Appearance: White to light yellow powder or crystals

Hazard Identification and Classification

3,5-Di-tert-butylcatechol is classified as a hazardous substance. The primary hazards are
summarized below.
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Hazard Class GHS Classification  Signal Word Hazard Statements
Skin ) H315: Causes skin

) o Category 2 Warning L
Corrosion/Irritation irritation[2][3]
Serious Eye ) H319: Causes serious

o Category 2 Warning o

Damage/Eye Irritation eye irritation[2][3]
Specific Target Organ H335: May cause
Toxicity (Single Category 3 Warning respiratory irritation[2]

Exposure)

[3]

Personal Protective Equipment (PPE)

The following table outlines the mandatory personal protective equipment to be used when
handling 3,5-Di-tert-butylcatechol.
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. . Specifications and
Area of Protection Required PPE
Remarks

Goggles are required when
o there is a splash hazard. All
) Safety glasses with side )
Eye/Face Protection ) ) eye and face protection should
shields or chemical goggles
meet ANSI Z87.1 or European

Standard EN166 standards.[4]

Inspect gloves for any signs of
] ] degradation or punctures
Chemical-resistant gloves )
) ] o before use. Dispose of
Skin Protection (Nitrile, Neoprene, or Butyl

contaminated gloves properly
rubber)

and wash hands thoroughly

after removal.[5]

A flame-resistant lab coat

should be worn and buttoned
Laboratory coat ]

completely to protect against

splashes and dust.[5]

Shoes must cover the entire
Closed-toe shoes

foot.[5]
Required if dust is generated
) ) NIOSH-approved particulate or if engineering controls such
Respiratory Protection _
respirator (e.g., N95) as a fume hood are

insufficient.[6]

Operational Plan for Safe Handling and Disposal

This step-by-step plan details the procedures for the safe management of 3,5-Di-tert-
butylcatechol from receipt to disposal.

1. Receiving and Storage:

 Inspection: Upon receipt, carefully inspect the container for any signs of damage or leaks.
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e Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as acid chlorides, acid anhydrides, and oxidizing agents.[6] Keep the container tightly closed
when not in use.[6]

2. Handling and Use:

e Engineering Controls: All handling of 3,5-Di-tert-butylcatechol should be conducted in a
certified chemical fume hood to minimize inhalation exposure.[5] Ensure that eyewash
stations and safety showers are readily accessible.[4]

o Personal Hygiene: Avoid all personal contact, including the inhalation of dust.[5] Do not eat,
drink, or smoke in the laboratory. Always wash hands thoroughly after handling the chemical.

[5]
3. Spill Management:

o Minor Spills: For small spills, wear appropriate PPE, sweep up the material, and place it into
a suitable, labeled container for disposal.[6] Avoid creating dust.[1]

e Major Spills: In the event of a large spill, evacuate the area immediately and alert emergency
responders.[5]

4. Disposal Plan:

» Waste Collection: Collect all waste material, including contaminated PPE, in a clearly labeled
and sealed container.

o Disposal Route: Dispose of the chemical waste through an approved hazardous waste
disposal facility.[4] Do not dispose of it down the drain or in the regular trash.[5] Follow all
local, state, and federal regulations for chemical waste disposal.[5]

Emergency and First Aid Procedures

Immediate action is required in case of exposure.
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Exposure Route

First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, including under the eyelids.[3]

Seek immediate medical attention.[4]

Skin Contact

Immediately wash the affected area with soap
and plenty of water while removing all
contaminated clothing and shoes.[3] Get
medical attention if irritation develops or

persists.[6]

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation . . i o
breathing, give artificial respiration.[3] Seek
medical attention.[4]
Do NOT induce vomiting. Rinse the mouth with
) water.[1] Never give anything by mouth to an
Ingestion

unconscious person.[1] Seek immediate medical

attention.

Experimental Protocols

Detailed experimental protocols involving 3,5-Di-tert-butylcatechol should be designed with

strict adherence to the safety precautions outlined in this guide. All procedures should be

conducted in a controlled laboratory environment with appropriate engineering controls and

personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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